Cas no 2065250-35-1 (5-Amino-pyrazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester)

• Product Name: 5-Amino-pyrazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester
• CAS No: 2065250-35-1
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 4879406
• Update Time: 2025-08-02

5-Amino-pyrazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Amino-pyrazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester
• 5-Aminopyrazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester

• Inchi： 1S/C11H17N3O4/c1-5-17-9(15)7-6-13-14(8(7)12)10(16)18-11(2,3)4/h6H,5,12H2,1-4H3
• InChI Key： XZROSVZUYRZDDX-UHFFFAOYSA-N
• SMILES： O(C(N1C(=C(C(=O)OCC)C=N1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• XLogP3: 1.9
• Topological Polar Surface Area: 96.4

Additional information on 5-Amino-pyrazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester

Recent Advances in the Application of 5-Amino-pyrazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester (CAS: 2065250-35-1) in Chemical Biology and Pharmaceutical Research

The compound 5-Amino-pyrazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester (CAS: 2065250-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, pharmacological potential, and emerging applications in drug discovery.

Recent studies have highlighted the role of 5-Amino-pyrazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester as a crucial building block in the development of novel kinase inhibitors. Its unique pyrazole scaffold, coupled with the presence of both tert-butyl and ethyl ester groups, allows for selective modifications that enhance binding affinity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, showcasing improved selectivity profiles compared to earlier generations of inhibitors.

In addition to its applications in kinase inhibitor development, this compound has shown promise in the field of fragment-based drug discovery (FBDD). Researchers have utilized its structural features to design libraries of fragments that can be efficiently elaborated into lead compounds. The tert-butyl ester group, in particular, has been instrumental in modulating solubility and cell permeability, addressing common challenges in early-stage drug development.

Recent synthetic methodology developments have also expanded the utility of 2065250-35-1. A 2024 report in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables direct functionalization of the pyrazole core, opening new avenues for structure-activity relationship (SAR) studies. This advancement significantly reduces the number of synthetic steps required to access diverse analogs, accelerating the drug discovery process.

From a pharmacological perspective, derivatives of 5-Amino-pyrazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester have demonstrated interesting activity profiles in various disease models. Notably, several research groups have reported its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where it serves as a linker between target-binding and E3 ligase-recruiting moieties. This application capitalizes on the compound's stability and appropriate spacing characteristics.

Looking forward, the continued exploration of 2065250-35-1 and its derivatives is expected to yield significant contributions to multiple therapeutic areas, including oncology, inflammation, and metabolic disorders. Current research efforts are focusing on optimizing its physicochemical properties while maintaining the desirable biological activities. The compound's versatility and the recent methodological advances in its manipulation position it as a valuable tool in modern medicinal chemistry and chemical biology research.